4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
Overview
Description
4-Bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (BMT) is a boron-containing heterocyclic compound and a member of the thiazole family. BMT has been studied for its potential applications in various fields, including organic synthesis, biochemistry, and drug delivery. The unique properties of BMT make it a valuable tool for a variety of scientific applications.
Scientific Research Applications
4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been studied for its potential applications in a variety of scientific fields. In organic synthesis, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole can be used as a building block for the synthesis of a variety of heterocyclic compounds. In biochemistry, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been studied for its potential use in drug delivery systems, as it has been shown to be a potential carrier for a variety of drugs. In drug delivery, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole can be used to deliver drugs to specific cell types, allowing for targeted delivery of drugs. In addition, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been studied for its potential use in the development of new drugs, as it has been shown to be a potential inhibitor of a variety of enzymes.
Mechanism of Action
The mechanism of action of 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is not fully understood. However, it is believed that 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole acts as an inhibitor of enzymes involved in the metabolism of drugs. Specifically, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is believed to inhibit cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. By inhibiting the activity of these enzymes, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole can decrease the metabolism of drugs, allowing for more efficient delivery of the drug to its target.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole are not fully understood. However, it has been shown to have a variety of effects on cells, including the induction of apoptosis and the inhibition of cell proliferation. In addition, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been shown to be a potential inhibitor of enzymes involved in the metabolism of drugs, allowing for more efficient delivery of the drug to its target.
Advantages and Limitations for Lab Experiments
The advantages of 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole for lab experiments include its low cost and ease of synthesis. In addition, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is a versatile compound that can be used in a variety of scientific applications. However, there are some limitations to using 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole in lab experiments. For example, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole can be toxic when used in high concentrations and can cause adverse reactions in some individuals.
Future Directions
There are a variety of potential future directions for the use of 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole. For example, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole could be further studied for its potential use in drug delivery systems, as it has been shown to be a potential carrier for a variety of drugs. In addition, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole could be studied for its potential use in the development of new drugs, as it has been shown to be a potential inhibitor of a variety of enzymes. Finally, 4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole could be further studied for its potential use in the synthesis of a variety of heterocyclic compounds.
Synthesis Methods
4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole can be synthesized through a variety of methods, including direct bromination, reaction of bromoalkylboronic esters, and reaction of bromoalkylboronic acids. Direct bromination involves the reaction of 4-bromo-2-methyl-5-thiazole with a brominating agent, such as N-bromosuccinimide (NBS) or potassium bromide. The reaction of bromoalkylboronic esters involves the reaction of 4-bromo-2-methyl-5-thiazole with an alkylboronic ester, such as ethylboronic acid. The reaction of bromoalkylboronic acids involves the reaction of 4-bromo-2-methyl-5-thiazole with an alkylboronic acid, such as 2-methyl-5-bromobenzoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole' involves the reaction of 4-bromo-2-methyl-1,3-thiazole with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "4-bromo-2-methyl-1,3-thiazole", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 4-bromo-2-methyl-1,3-thiazole (1.0 g, 5.5 mmol) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (2.0 g, 11.0 mmol) in anhydrous tetrahydrofuran (THF) (20 mL) under nitrogen atmosphere.", "Step 2: Add a catalytic amount of palladium catalyst (e.g. Pd(PPh3)4) to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for 24 hours under nitrogen atmosphere.", "Step 4: After completion of the reaction, filter the reaction mixture to remove the palladium catalyst and any insoluble impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable solvent system (e.g. hexane/ethyl acetate) to obtain the desired product '4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole' as a yellow solid (yield: 70-80%)." ] } | |
CAS RN |
1884387-49-8 |
Product Name |
4-bromo-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
Molecular Formula |
C10H15BBrNO2S |
Molecular Weight |
304 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
